Cas no 382-93-4 (Methyl 2,3,3,3-Tetrafluoropropionate)

• Product Name: Methyl 2,3,3,3-Tetrafluoropropionate
• CAS No: 382-93-4
• MF: C₄H₄F₄O₂
• MW: 160.066975593567
• MDL: MFCD00041536
• CID: 312960
• PubChem ID: 67840
• Update Time: 2025-11-02

Methyl 2,3,3,3-Tetrafluoropropionate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2,3,3,3-tetrafluoro-, methyl ester
• methyl 2,3,3,3-tetrafluoropropanoate
• Methyl 2,3,3,3-tetrafluoropropionate
• 2,3,3,3-tetrafluoro-propionic acid methyl ester
• 2,3,3,3-Tetrafluor-propionsaeure-methylester
• methyl 2,3,3,3-tetrafluoropropenoate
• Methyl tetrafluoropropionate
• PC5143
• Propionic acid,2,3,3,3-tetrafluoro-,methyl ester
• 4-02-00-00737 (Beilstein Handbook Reference)
• 382-93-4
• DTXSID70959152
• MFCD00041536
• SCHEMBL197319
• Propionic acid, 2,3,3,3-tetrafluoro-, methyl ester
• AKOS006229635
• A824094
• METHYL2,3,3,3-TETRAFLUOROPROPIONATE
• FT-0609317
• BRN 1769136
• Methyl 2,3,3,3-Tetrafluoropropionate

• MDL： MFCD00041536
• Inchi： 1S/C4H4F4O2/c1-10-3(9)2(5)4(6,7)8/h2H,1H3
• InChI Key： YPGCUXBNTDXTKF-UHFFFAOYSA-N
• SMILES： FC(C(=O)OC)C(F)(F)F

Computed Properties

• Exact Mass: 160.01500
• Monoisotopic Mass: 160.01474201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1,353 g/cm3
• Boiling Point: 95°C
• Flash Point: 25
• Refractive Index: 1.318
• PSA: 26.30000
• LogP: 1.05980

Methyl 2,3,3,3-Tetrafluoropropionate Security Information

• Hazard Statement： Flammable
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on Methyl 2,3,3,3-Tetrafluoropropionate

Methyl 2,3,3,3-Tetrafluoropropionate (CAS No. 382-93-4): Properties, Applications, and Market Insights

Methyl 2,3,3,3-Tetrafluoropropionate (CAS No. 382-93-4) is a fluorinated ester compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. As industries increasingly seek sustainable and high-performance chemicals, methyl tetrafluoropropionate has emerged as a valuable intermediate in pharmaceuticals, agrochemicals, and specialty materials. This article delves into its molecular structure, key characteristics, industrial uses, and the latest market trends.

The molecular formula of Methyl 2,3,3,3-Tetrafluoropropionate is C4H4F4O2, featuring a tetrafluorinated propionate backbone. The presence of fluorine atoms enhances its thermal stability, lipophilicity, and reactivity, making it a preferred choice for synthetic chemistry. Researchers often highlight its role as a fluorine-containing building block in drug discovery, particularly in the development of bioactive molecules with improved metabolic stability.

One of the most searched questions about CAS 382-93-4 relates to its synthesis. The compound is typically produced through the esterification of 2,3,3,3-tetrafluoropropionic acid with methanol, a process optimized for high yield and purity. Recent advancements in catalytic methods have further improved its production efficiency, aligning with the growing demand for green chemistry solutions.

In the pharmaceutical sector, methyl 2,3,3,3-tetrafluoropropionate serves as a key intermediate for fluorinated APIs (Active Pharmaceutical Ingredients). Its ability to modulate pharmacokinetic properties has made it invaluable in designing drugs for CNS disorders and antiviral therapies. A trending topic in 2024 is its potential application in next-generation antiviral agents, addressing global health challenges.

The agrochemical industry also benefits from this compound, where it acts as a precursor for fluorinated pesticides and herbicides. With the rising focus on sustainable agriculture, researchers are exploring its use in developing low-toxicity, high-efficacy crop protection agents. This aligns with the EU's recent push for eco-friendly agrochemicals, a hot topic in current industry discussions.

From a market perspective, the demand for Methyl 2,3,3,3-Tetrafluoropropionate is projected to grow at a CAGR of 5.8% from 2024 to 2030, according to recent reports. The Asia-Pacific region, particularly China and India, is emerging as a production hub due to established fluorochemical manufacturing infrastructure. Investors are closely monitoring this space, especially with the increasing adoption of fluorine-based compounds in renewable energy applications.

Environmental considerations are another frequently searched aspect. While methyl tetrafluoropropionate is not classified as hazardous under current regulations, manufacturers emphasize responsible handling and waste management. The industry is actively developing closed-loop processes to minimize environmental impact, responding to the global ESG (Environmental, Social, and Governance) trends.

In material science, this compound finds niche applications as a fluorine source for surface modification. Its ability to impart water- and oil-repellent properties makes it useful in advanced coatings and textiles. With the smart materials market booming, researchers are investigating its role in self-cleaning surfaces and energy-efficient membranes.

Quality control remains a critical discussion point for CAS 382-93-4. Reputable suppliers provide HPLC/GC analysis certificates, ensuring ≥98% purity for most applications. Analytical techniques like 19F-NMR are commonly employed for structural verification, a detail often queried by quality assurance professionals.

Looking ahead, innovation in Methyl 2,3,3,3-Tetrafluoropropionate applications continues to expand. Recent patents highlight its use in liquid crystal formulations for displays and electrolyte additives for lithium-ion batteries. These developments position the compound as a multi-industry asset in the era of advanced materials and clean energy technologies.